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Compound of Interest

Compound Name: L-ALANINE-N-T-BOC (15N)

Cat. No.: B1580339

Get Quote

Executive Summary
N-(tert-Butoxycarbonyl)-L-alanine-15N (Boc-L-Ala-OH-15N) is a stable isotope-labeled amino

acid derivative critical for advanced structural biology and pharmacokinetic tracking. By

incorporating the nitrogen-15 isotope (

) into the alpha-amino position, this compound serves as a non-radioactive tracer in Nuclear
Magnetic Resonance (NMR) spectroscopy and mass spectrometry-based proteomics.[1]

This guide delineates the physicochemical specifications, handling protocols, and quality

control (QC) metrics required to integrate Boc-L-Ala-OH-15N into Good Laboratory Practice

(GLP) workflows, specifically focusing on Solid-Phase Peptide Synthesis (SPPS) and metabolic

flux analysis.

Chemical Identity & Isotopic Specifications
The substitution of the natural

atom (99.6% abundance) with

results in a mass shift of +1 Dalton, which is detectable via high-resolution mass spectrometry.
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[1] The chemical behavior remains identical to the unlabeled counterpart, but the nuclear
magnetic properties are fundamentally altered, enabling detection in HSQC/HMQC NMR
experiments.[1]

Table 1: Chemical Specifications
Parameter Specification

Chemical Name N-(tert-Butoxycarbonyl)-L-alanine-

Common Abbreviation Boc-L-Ala-OH-

CAS Number (Labeled) 133952-87-7

CAS Number (Unlabeled) 15761-38-3

Molecular Formula

Molecular Weight 190.20 g/mol (vs. 189.21 g/mol unlabeled)

Isotopic Enrichment

Chiral Purity
L-Isomer (

)

Technical Insight: The CAS number 133952-87-7 is specific to the

-labeled variant.[1] Using the unlabeled CAS (15761-38-3) in regulatory

documentation can lead to material sourcing errors during GMP audits.[1]

Physical Characteristics
Appearance and State[1]

Form: White to off-white crystalline powder.[1][2][3][4][5]
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Hygroscopicity: Mildly hygroscopic.[1] The Boc group provides significant lipophilicity,

reducing moisture uptake compared to free amino acids, but prolonged exposure to ambient

humidity can induce clumping.[1]

Thermal Properties[1]
Melting Point:79 – 83 °C.[1][6][2]

Diagnostic Value: A depressed melting range (

) typically indicates hydrolysis of the Boc group (generating free L-alanine) or solvent
entrapment.[1]

Solubility Profile
Solubility is dictated by the hydrophobic tert-butyl carbamate moiety.[1]

Soluble: Methanol, Ethanol, Dimethylformamide (DMF), Dichloromethane (DCM), Dimethyl

Sulfoxide (DMSO).[1]

Sparingly Soluble/Insoluble: Water, Hexanes.[1]

Optical Rotation:ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline

ng-star-inserted">

(

in Acetic Acid).[1][2][7]

Analytical Characterization & QC Protocols
To validate the identity and purity of Boc-L-Ala-OH-

, a multi-modal approach is required.

Nuclear Magnetic Resonance (NMR)
NMR: Confirms the Boc group (singlet, ~1.4 ppm, 9H) and the Alanine methyl doublet.[1]

NMR: The definitive test for labeling.[1]
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Shift Range: The carbamate nitrogen typically resonates between 60 – 90 ppm (relative to

liquid

) or approximately -280 to -300 ppm (relative to Nitromethane).[1]

Coupling: Observe

coupling (~90 Hz) in proton-coupled modes, verifying the N-H bond integrity.

Mass Spectrometry (MS)
Method: ESI-MS (Positive Mode).[1]

Target Ion:

or

.[1]

Validation: The mass spectrum must show a dominant

peak relative to the natural abundance standard.

QC Workflow Diagram
The following logic gate ensures only high-fidelity material enters the synthesis pipeline.
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Figure 1: Quality Control Logic Gate for Isotope-Labeled Reagents.
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Handling, Storage, and Stability[1][7][8]
Storage Conditions

Temperature: Refrigerate at +2°C to +8°C.

Environment: Store in a tightly sealed container with desiccant.[1]

Light Sensitivity: Protect from direct sunlight to prevent slow photo-degradation, though the

Boc group is generally photostable.[1]

Stability Concerns (De-Bocing)
The tert-butoxycarbonyl group is acid-labile.[1]

Avoid: Exposure to strong acids (TFA, HCl) or heating in acidic solutions during storage.[1]

Shelf Life:

years if stored correctly.[1]

Application: Solid-Phase Peptide Synthesis (SPPS)
[1]
Boc-L-Ala-OH-

is primarily used to introduce a labeled alanine residue into a peptide sequence.[1] Because
the Boc group is acid-labile, it is typically used in Boc/Benzyl SPPS strategies (removed by
TFA) or as a building block where the Boc is removed immediately after coupling.[1]

Critical Note: If using Fmoc SPPS, this reagent is not suitable directly; you would require Fmoc-

L-Ala-OH-

.[1] In Boc chemistry, the Boc group is removed by TFA, and the peptide is cleaved from the
resin by HF or TFMSA.[1]

SPPS Incorporation Workflow
The diagram below illustrates the cycle for adding this specific residue.
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Figure 2: Boc-SPPS Cycle for Incorporation of 15N-Labeled Alanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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